Cas no 1174866-02-4 (1-(1-ethyl-3-methyl-1H-pyrazol-4-yl)-2,2-difluoroethan-1-ol)

• Product Name: 1-(1-ethyl-3-methyl-1H-pyrazol-4-yl)-2,2-difluoroethan-1-ol
• CAS No: 1174866-02-4
• MF: C₈H₁₂F₂N₂O
• MW: 190.190488815308
• MDL: MFCD11215385
• CID: 3159737
• PubChem ID: 45602112
• Update Time: 2025-04-21

1-(1-ethyl-3-methyl-1H-pyrazol-4-yl)-2,2-difluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(1-ethyl-3-methyl-1H-pyrazol-4-yl)-2,2-difluoroethanol
• 1-(1-ethyl-3-methyl-1H-pyrazol-4-yl)-2,2-difluoroethan-1-ol
• 1-(1-ETHYL-3-METHYL-1H-PYRAZOL-4-YL)-2,2-DIFLUORO-1-ETHANOL
• 1-(1-ethyl-3-methyl-pyrazol-4-yl)-2,2-difluoro-ethanol
• STK510306
• EN300-232177
• AKOS005169027
• 1-(1-ethyl-3-methylpyrazol-4-yl)-2,2-difluoroethanol
• 1174866-02-4

• MDL： MFCD11215385
• Inchi： 1S/C8H12F2N2O/c1-3-12-4-6(5(2)11-12)7(13)8(9)10/h4,7-8,13H,3H2,1-2H3
• InChI Key： RQSXPYHWNKCNAG-UHFFFAOYSA-N
• SMILES： FC(C(C1=CN(CC)N=C1C)O)F

Computed Properties

• Exact Mass: 190.09176933Da
• Monoisotopic Mass: 190.09176933Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 38.1Ų